Cas no 25155-15-1 (Benzene,methyl(1-methylethyl)-)

• Product Name: Benzene,methyl(1-methylethyl)-
• CAS No: 25155-15-1
• MF: C₁₀H₁₄
• MW: 134.218163013458
• CID: 273890
• PubChem ID: 10703
• Update Time: 2025-04-19

Benzene,methyl(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,methyl(1-methylethyl)-
• 1-methyl-4-(propan-2-yl)benzene
• Cymol
• Isopropyltoluene
• Methyl(1-methylethyl)benzene
• Methylisopropylbenzene
• 1-(1-methylethyl)-2-methylbenzene
• O-CYMENE
• o-Isopropyltoluene
• UNII-2T13HF3266
• 25155-15-1
• 1-Isopropyl-2-methylbenzene
• HSDB 3427
• 2-Isopropyltoluene 100 microg/mL in Acetonitrile
• DTXSID1052165
• o-Cymol
• NSC 73976
• 1-Methyl-2-(1-methylethyl)benzene, 9CI
• Benzene, 1-methyl-2-(1-methylethyl)-
• CYMENE, ORTHO
• 1-methyl-2-(propan-2-yl)benzene
• 2-Methylisopropylbenzene
• UN 2046
• 1-methyl,2-n-isopropylbenzene
• 1-Methyl-2-isopropylbenzol
• NSC-73976
• 527-84-4
• 4-05-00-01057 (Beilstein Handbook Reference)
• 1-Methyl-2-(1-methylethyl)-benzene
• Q27161449
• EINECS 208-426-0
• FT-0704089
• 1-methyl-2-propan-2-ylbenzene
• AKOS015840505
• 1-Methyl-2-(1-methylethyl)benzene
• CS-0368263
• Benzene, methyl(1-methylethyl)-
• isopropyl toluene
• O-CYMENE [MI]
• O-Mentha-1,3,5-triene
• ortho-cymene
• o-Cymene [UN2046] [Flammable liquid]
• BS-52939
• NSC73976
• NS00010825
• 2T13HF3266
• cymene (ortho-)
• 1-Methyl-2-isopropylbenzene
• 2-Isopropyltoluene
• o-Cymene, 98%
• BRN 1850838
• MFCD00008888
• T71005
• CHEBI:89263

• Inchi： 1S/C10H14/c1-8(2)10-7-5-4-6-9(10)3/h4-8H,1-3H3
• InChI Key： WWRCMNKATXZARA-UHFFFAOYSA-N
• SMILES： C(C)(C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 134.10962
• Monoisotopic Mass: 134.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.4

Experimental Properties

• Density: 4.62 (Air = 1)
• Melting Point: -67.9°C
• Boiling Point: 173.9°Cat760mmHg
• Flash Point: 47.2°C
• Refractive Index: 1.492
• PSA: 0
• LogP: log Kow = 4.26